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Introduction
1-Deoxysphingolipids (deoxySLs) are a class of atypical sphingolipids that are formed when

the enzyme serine palmitoyltransferase (SPT) condenses palmitoyl-CoA with L-alanine instead

of its canonical substrate, L-serine.[1][2] This substitution results in the absence of the C1-

hydroxyl group, a defining structural feature of this lipid class. The native and most common

isoform of 1-deoxysphingosine is 1-deoxysphingosine (m18:1(14Z)).[1][3][4] Unlike canonical

sphingolipids, deoxySLs cannot be catabolized by the sphingosine-1-phosphate lyase pathway

and are instead metabolized by cytochrome P450 enzymes.[1][2] Accumulation of 1-

deoxysphingolipids has been associated with several pathological conditions, including

hereditary sensory and autonomic neuropathy type 1 (HSAN1) and type 2 diabetes.[3]

Consequently, accurate and sensitive quantification of 1-deoxysphingosine (m18:1(14Z)) is
crucial for understanding its physiological and pathological roles. This application note provides

a detailed protocol for the quantification of 1-deoxysphingosine (m18:1(14Z)) in human

plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway and Experimental Workflow
The biosynthesis of 1-deoxysphingosine (m18:1(14Z)) and a general experimental workflow

for its quantification are depicted below.
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Biosynthesis of 1-Deoxysphingosine (m18:1(14Z))
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Caption: Biosynthesis and signaling of 1-Deoxysphingosine (m18:1(14Z)).
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LC-MS/MS Workflow for 1-Deoxysphingosine (m18:1(14Z)) Quantification
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Caption: Experimental workflow for LC-MS/MS analysis.

Experimental Protocols
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Materials and Reagents
1-Deoxysphingosine (m18:1(14Z)) standard (e.g., from Cayman Chemical or Avanti Polar

Lipids)

Deuterated 1-deoxysphingosine (e.g., d7-1-deoxysphingosine) as an internal standard (IS)

LC-MS grade methanol, acetonitrile, and water

Formic acid

Human plasma (EDTA-anticoagulated)

Microcentrifuge tubes (1.5 mL)

Autosampler vials with inserts

Sample Preparation
Thaw plasma samples on ice.

In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

Add 10 µL of the internal standard working solution (e.g., 1 µg/mL d7-1-deoxysphingosine in

methanol) to each plasma sample, calibrator, and quality control sample.

Add 200 µL of ice-cold methanol to precipitate proteins.

Vortex mix for 30 seconds.

Incubate at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial with an insert for LC-MS/MS

analysis.

LC-MS/MS Method
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Liquid Chromatography (LC) Parameters:

Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B
Acetonitrile/Methanol (1:1, v/v) with 0.1% formic

acid

Gradient
0-1 min: 50% B; 1-5 min: 50-95% B; 5-6 min:

95% B; 6-6.1 min: 95-50% B; 6.1-8 min: 50% B

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometry (MS) Parameters:

Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 400°C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

MRM Transitions:
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

1-

Deoxysphingosin

e (m18:1(14Z))

284.3 266.3 100 15

1-

Deoxysphingosin

e (m18:1(14Z))

(Qualifier)

284.3 60.1 100 25

d7-1-

Deoxysphingosin

e (IS)

291.3 273.3 100 15

Note: Collision energies should be optimized for the specific instrument used.

Calibration Curve and Quantification
Prepare a stock solution of 1-deoxysphingosine (m18:1(14Z)) in methanol (e.g., 1 mg/mL).

Prepare a series of working standards by serial dilution of the stock solution.

Prepare calibration standards by spiking the working standards into a surrogate matrix (e.g.,

charcoal-stripped plasma or a solution of 4% bovine serum albumin in phosphate-buffered

saline) to achieve final concentrations ranging from 1 to 500 ng/mL.

Process the calibration standards and quality control samples alongside the unknown

plasma samples as described in the sample preparation section.

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the nominal concentration of the calibrators.

Use a linear regression with a 1/x weighting to fit the calibration curve.

Determine the concentration of 1-deoxysphingosine (m18:1(14Z)) in the unknown samples

by interpolating their peak area ratios from the calibration curve.
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Quantitative Data Summary
The following table summarizes expected concentration ranges of 1-deoxysphingosine in

human plasma. It is important to note that these values can vary depending on the cohort,

analytical method, and pre-analytical sample handling.

Biological Matrix Condition
Concentration
Range (ng/mL)

Reference

Human Plasma Healthy Controls 1 - 10 [5]

Human Plasma Type 2 Diabetes 10 - 50 [3]

Human Plasma

Hereditary Sensory

and Autonomic

Neuropathy type 1

(HSAN1)

50 - 200+ [3]

Conclusion
This application note provides a comprehensive and detailed protocol for the sensitive and

specific quantification of 1-deoxysphingosine (m18:1(14Z)) in human plasma by LC-MS/MS.

The described method is suitable for use in clinical research and drug development to

investigate the role of this atypical sphingolipid in various physiological and pathological

processes. The provided workflow, from sample preparation to data analysis, along with the

quantitative data summary, offers a valuable resource for researchers in the field of lipidomics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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